Cas no 1354757-98-4 (7-Bromobenzodiazole-5-carboxylic acid)

• Product Name: 7-Bromobenzodiazole-5-carboxylic acid
• CAS No: 1354757-98-4
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 3043302
• Update Time: 2025-05-22

7-Bromobenzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromobenzodiazole-5-carboxylic acid
• 7-bromo-3H-benzimidazole-5-carboxylic acid
• 4-Bromo-1H-benzimidazole-6-carboxylic acid
• 7-bromo-1H-benzimidazole-5-carboxylic acid
• Z9929
• 7-Bromo-1H-benzimidazole-5-carboxylic acid, AldrichCPR

• Inchi： 1S/C8H5BrN2O2/c9-5-1-4(8(12)13)2-6-7(5)11-3-10-6/h1-3H,(H,10,11)(H,12,13)
• InChI Key： NGGYCSILUCEYDR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.7
• Topological Polar Surface Area: 66

7-Bromobenzodiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Bromobenzodiazole-5-carboxylic acid

7-Bromobenzodiazole-5-carboxylic Acid: A Comprehensive Overview

7-Bromobenzodiazole-5-carboxylic acid (CAS No. 1354757-98-4) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features and functional groups, serves as a valuable building block for the synthesis of advanced materials and bioactive molecules. In this article, we will delve into the properties, applications, and recent advancements associated with 7-bromobenzodiazole-5-carboxylic acid, providing a comprehensive understanding of its significance in modern research.

The molecular structure of 7-bromobenzodiazole-5-carboxylic acid is characterized by a benzodiazole core, which is a fused bicyclic system consisting of a benzene ring and a diazine ring. The bromine substituent at the 7-position and the carboxylic acid group at the 5-position introduce distinct electronic and steric effects, making this compound highly reactive and amenable to various chemical transformations. The benzodiazole moiety itself is known for its aromatic stability, fluorescence properties, and ability to participate in hydrogen bonding, which further enhances its utility in diverse applications.

Recent studies have highlighted the potential of 7-bromobenzodiazole-5-carboxylic acid as a precursor for the synthesis of advanced materials. For instance, researchers have employed this compound as a building block for constructing metal-organic frameworks (MOFs) and coordination polymers. The carboxylic acid group facilitates coordination with metal ions, while the bromine substituent can be readily replaced with other functional groups to tailor the properties of the resulting materials. These materials exhibit exceptional porosity, stability, and catalytic activity, making them promising candidates for gas storage, sensing, and catalysis applications.

In the realm of pharmacology, 7-bromobenzodiazole-5-carboxylic acid has been explored as a lead compound for drug discovery. The benzodiazole scaffold is known to exhibit various bioactive properties, including antioxidant, anti-inflammatory, and anticancer activities. By modifying the substituents on the benzodiazole ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. Recent investigations have demonstrated that derivatives of 7-bromobenzodiazole-5-carboxylic acid possess potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents for inflammatory diseases.

The synthesis of 7-bromobenzodiazole-5-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the bromination of a benzodiazole derivative followed by carboxylation to introduce the carboxylic acid group. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis or catalytic methods to enhance reaction efficiency and selectivity. These advancements not only improve the yield but also reduce the environmental footprint of the synthesis process.

From an analytical perspective, 7-bromobenzodiazole-5-carboxylic acid has been utilized as a fluorescent probe for sensing applications. The bromine substituent enhances the fluorescence quantum yield of the benzodiazole core, enabling its use in detecting metal ions or organic analytes in complex matrices. Recent studies have demonstrated that derivatives of this compound can selectively detect heavy metal ions such as mercury(II) or lead(II) with high sensitivity and specificity. Such sensing platforms hold great promise for environmental monitoring and clinical diagnostics.

In conclusion, 7-bromobenzodiazole-5-carboxylic acid is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, reactivity, and functional versatility make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new applications and synthetic strategies for this compound, it is poised to play an increasingly important role in advancing modern science and technology.